Cas no 1213307-37-9 (methyl (2S)-2-amino-3-(2-fluoro-5-iodophenyl)propanoate)

• Product Name: methyl (2S)-2-amino-3-(2-fluoro-5-iodophenyl)propanoate
• CAS No: 1213307-37-9
• MF: C₁₀H₁₁FINO₂
• MW: 323.10271859169
• MDL: MFCD08058670
• CID: 5606595
• PubChem ID: 165934064
• Update Time: 2025-10-29

methyl (2S)-2-amino-3-(2-fluoro-5-iodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-9468049
• methyl (2S)-2-amino-3-(2-fluoro-5-iodophenyl)propanoate
• 1213307-37-9

• MDL： MFCD08058670
• Inchi： 1S/C10H11FINO2/c1-15-10(14)9(13)5-6-4-7(12)2-3-8(6)11/h2-4,9H,5,13H2,1H3/t9-/m0/s1
• InChI Key： CFFJRKCYROEDQJ-VIFPVBQESA-N
• SMILES： IC1=CC=C(C(=C1)C[C@@H](C(=O)OC)N)F

Computed Properties

• Exact Mass: 322.98185g/mol
• Monoisotopic Mass: 322.98185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2S)-2-amino-3-(2-fluoro-5-iodophenyl)propanoate

Methyl (2S)-2-Amino-3-(2-Fluoro-5-Iodophenyl)Propanoate: A Comprehensive Overview

Methyl (2S)-2-amino-3-(2-fluoro-5-iodophenyl)propanoate, with the CAS number 1213307-37-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique stereochemistry, which plays a pivotal role in its biological activity and therapeutic potential. The presence of the fluoro and iodo substituents on the aromatic ring introduces distinct electronic and steric properties, making it a valuable substrate for various research applications.

The synthesis of methyl (2S)-2-amino-3-(2-fluoro-5-iodophenyl)propanoate involves advanced organic chemistry techniques, including enantioselective synthesis to ensure the correct stereochemistry at the chiral center. This compound has been extensively studied for its potential as a precursor in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. Recent studies have highlighted its role in modulating enzyme activity, making it a promising candidate for enzyme inhibition studies.

One of the most notable applications of methyl (2S)-2-amino-3-(2-fluoro-5-iodophenyl)propanoate is in the field of oncology. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation, offering new insights into potential anti-cancer therapies. Additionally, this compound has shown promise in neuroprotective studies, where it demonstrates potential in mitigating oxidative stress and protecting neurons from damage.

The stereochemistry of methyl (2S)-2-amino-3-(2-fluoro-5-iodophenyl)propanoate is critical to its biological activity. The (S)-configuration at the chiral center ensures optimal interaction with target proteins, enhancing its efficacy in biological systems. This property has made it a valuable tool in chiral catalysis and asymmetric synthesis, further underscoring its importance in modern organic chemistry.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the structural properties of methyl (2S)-2-amino-3-(2-fluoro-5-iodophenyl)propanoate. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity, ensuring its reliability as a research tool.

In conclusion, methyl (2S)-2-amino-3-(2-fluoro-5-iodophenyl)propanoate stands out as a versatile compound with immense potential in drug discovery and development. Its unique chemical properties, coupled with cutting-edge research findings, position it as a key player in advancing therapeutic interventions across various disease areas.